BENGHE Foundational & Exploratory

Check Availability & Pricing

CAS number for 6(5H)-Phenanthridinone,4-
bromo-

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 6(5H)-Phenanthridinone,4-bromo-

Cat. No.: B12328797

An In-Depth Technical Guide to 6(5H)-Phenanthridinone, 4-bromo-
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 6(5H)-Phenanthridinone, 4-bromo-,
a heterocyclic compound belonging to a class of molecules with significant interest in medicinal
chemistry and drug development. While specific experimental data for the 4-bromo isomer is
limited in publicly available literature, this document extrapolates from the well-studied
phenanthridinone core and its other derivatives to provide a thorough understanding of its
chemical properties, synthesis, and potential biological applications.

Chemical Identity and Properties

The 6(5H)-phenanthridinone scaffold is a tricyclic aromatic system that forms the core of
various natural alkaloids and synthetic molecules with potent biological activity. The bromo-
substitution at the 4-position is expected to modulate its physicochemical and pharmacological
properties.

A specific CAS Registry Number for 6(5H)-Phenanthridinone, 4-bromo- could not be definitively
identified from publicly accessible databases. For reference, the CAS number for the parent
compound, 6(5H)-Phenanthridinone, is 1015-89-0[1][2][3].

Table 1: Physicochemical Properties
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Value (6(5H)- Value (6(5H)-
Property Phenanthridinone, 4- Phenanthridinone, Parent
bromo-) Compound)
CAS Number Not Found 1015-89-0[1][2][3]
Molecular Formula C13HsBrNO C13HaNO[1][2]
Molecular Weight 274.11 g/mol 195.22 g/mol [1]
White to light orange
Appearance
powder/crystal[3][4]
Melting Point 290-292 °CJ[3]
Boiling Point 435 °CJ3]
N Soluble in DMSO; Insoluble in
Solubility

water[3]

Synthesis and Experimental Protocols

The synthesis of the phenanthridinone skeleton is well-documented, with several modern
synthetic strategies available. These methods are generally applicable to the preparation of
substituted derivatives, including 4-bromo-6(5H)-phenanthridinone. One of the most robust and
versatile methods is the palladium-catalyzed intramolecular C-H bond functionalization.

General Synthesis via Palladium-Catalyzed Annulation

A common and effective route involves the palladium-catalyzed annulation of an N-substituted
2-bromobenzamide with a 2-bromobenzoic acid derivative. This approach offers high yields
and is compatible with a variety of functional groups.
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Starting Materials

2-Bromo-N-arylbenzamide
(with bromo-substituent on N-aryl group
at the required position for final product)

Reaction Conditions

2-Bromobenzoic Acid

Pd Catalyst (e.g., Pd(OAc)z2)
Ligand (e.g., PPhs)
Base (e.g., K2CO3)
Solvent (e.g., DMA)

Palladium-Catalyzed Annulation
(Intramolecular C-H Activation)

6(5H)-Phenanthridinone, 4-bromo-
(Final Product)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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